Cas no 954694-61-2 (4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 954694-61-2
• MF: C₂₅H₂₃FN₄O₄S
• MW: 494.537927865982
• CID: 6265509
• PubChem ID: 16917578
• Update Time: 2025-05-23

4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• F2368-0266
• 4-[benzyl(ethyl)sulfamoyl]-N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 954694-61-2
• AKOS024643271
• 4-[benzyl(ethyl)sulfamoyl]-N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)benzamide

• Inchi： 1S/C25H23FN4O4S/c1-2-30(17-19-6-4-3-5-7-19)35(32,33)22-14-10-20(11-15-22)24(31)27-25-29-28-23(34-25)16-18-8-12-21(26)13-9-18/h3-15H,2,16-17H2,1H3,(H,27,29,31)
• InChI Key： JMGGJGAFQGPKMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC3C=CC(=CC=3)F)O2)=O)=CC=1)(N(CC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 494.14240456g/mol
• Monoisotopic Mass: 494.14240456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

4-Benzyl(ethyl)sulfamoyl-N-{5-(4-Fluorophenyl)-methyl-1,3,4-oxadiazol-2-yl}Benzamide: A Comprehensive Overview

4-Benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954694-61-2) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl(ethyl)sulfamoyl group and a 5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl moiety. These functional groups contribute to the compound's biological activity and pharmacological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The benzyl(ethyl)sulfamoyl group is a key structural element that imparts specific chemical and biological properties to the molecule. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory effects. In the context of 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide, this group may play a crucial role in modulating the compound's interactions with biological targets.

The 5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl moiety is another critical component of the molecule. Oxadiazoles are heterocyclic compounds that have gained attention due to their diverse biological activities. The presence of a fluorine atom in the phenyl ring can significantly influence the compound's physicochemical properties and biological activity. Fluorine substitution often enhances the lipophilicity and metabolic stability of molecules, which can be advantageous in drug design.

Recent studies have explored the potential applications of 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings highlight the potential of 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide as a lead compound for further development in cancer therapy.

The pharmacokinetic properties of 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide have also been studied to assess its suitability as a therapeutic agent. Research conducted by a team at the University of California revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

To further enhance its therapeutic potential, efforts are being made to optimize the structure of 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide. Medicinal chemists are exploring various modifications to improve its potency and selectivity while minimizing side effects. For example, substituting different functional groups on the benzene ring or altering the length of the alkyl chain can significantly impact the compound's biological activity.

In conclusion, 4-benzyl(ethyl)sulfamoyl-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 954694-61-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for advancing medical treatments.